Cas no 866142-88-3 (4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone)

• Product Name: 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone
• CAS No: 866142-88-3
• CID: 4662861
• Update Time: 2025-05-24

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone Chemical and Physical Properties

Names and Identifiers

• 4-(2-CHLOROACETYL)-1H-PYRROLE-2-CARBALDEHYDE N-(2,4-DINITROPHENYL)HYDRAZONE
• 1H-Pyrrole-2-carboxaldehyde, 4-(2-chloroacetyl)-, 2-[2-(2,4-dinitrophenyl)hydrazone]
• 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone

Introduction to 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone (CAS No. 866142-88-3)

4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone, identified by its CAS number 866142-88-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry.

The molecular structure of 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone incorporates several key functional groups that contribute to its unique chemical properties. The presence of a pyrrole ring, acetyl group, and aldehyde moiety provides multiple sites for interaction with biological targets. Additionally, the hydrazone linkage introduces a polar and reactive site that can participate in various chemical transformations, enhancing its utility in synthetic chemistry and drug design.

In recent years, there has been a growing interest in developing novel therapeutic agents based on pyrrole derivatives due to their diverse pharmacological profiles. Pyrroles are known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, among others. The specific substitution pattern in 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone is designed to optimize its biological activity while maintaining structural stability.

One of the most compelling aspects of this compound is its potential application in the development of targeted therapies. The aldehyde group in the pyrrole ring can serve as a docking site for various biological targets, including enzymes and receptors involved in disease pathways. Furthermore, the presence of a chloroacetyl moiety suggests that this compound may have proteolytic enzyme inhibitory activity, which is crucial for treating conditions such as inflammation and cancer.

The N-(2,4-dinitrophenyl)hydrazone moiety adds another layer of functionality to the molecule. Dinitrophenyl groups are known to enhance the binding affinity and metabolic stability of drug candidates. This modification not only improves the pharmacokinetic properties of the compound but also allows for further derivatization to explore new chemical entities with improved efficacy.

Recent studies have demonstrated the significance of heterocyclic compounds in drug discovery. For instance, pyrrole-based derivatives have shown promising results in preclinical trials for the treatment of neurological disorders and infectious diseases. The structural features of 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone align well with these findings, suggesting its potential as a lead compound for further optimization.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and selective functional group transformations, are employed to construct the desired molecular framework efficiently. These synthetic strategies not only facilitate the production of 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone but also provide insights into scalable processes for other related compounds.

In terms of biological evaluation, this compound has been tested in various in vitro assays to assess its potential therapeutic effects. Initial results indicate that it exhibits significant inhibitory activity against certain enzymes associated with inflammatory pathways. This finding aligns with the growing interest in developing anti-inflammatory agents with minimal side effects. Further preclinical studies are underway to evaluate its safety profile and pharmacological activity in animal models.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone and its biological targets. These computational approaches help predict binding affinities and identify key residues involved in drug-receptor interactions. Such insights are crucial for designing next-generation drug candidates with enhanced potency and selectivity.

The regulatory landscape for pharmaceutical compounds requires rigorous testing and validation before they can be approved for clinical use. The development pipeline for 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone adheres to stringent guidelines set by global regulatory agencies. This ensures that any potential therapeutic agent derived from this compound meets the highest standards of safety and efficacy.

In conclusion, 4-(2-Chloroacetyl)-1H-pyrrole-2-carbaldehyde N-(2,4-dinitrophenyl)hydrazone (CAS No. 866142-88-3) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.